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Compound of Interest

Compound Name: 5-Bromo-2-ethylpyrimidine

Cat. No.: B1292857 Get Quote

An In-depth Technical Guide to 5-Bromo-2-
ethylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data and peer-reviewed research specifically for 5-Bromo-2-
ethylpyrimidine (CAS No. 873331-73-8) are limited in publicly available scientific literature.

This guide provides available data, supplemented with information on closely related

compounds and general synthetic principles for context. All information should be verified

through experimental studies.

Chemical Structure and Core Properties
5-Bromo-2-ethylpyrimidine is a halogenated pyrimidine derivative. The pyrimidine ring is a

key heterocyclic scaffold found in numerous biologically active compounds. The presence of a

bromine atom at the 5-position and an ethyl group at the 2-position offers distinct sites for

chemical modification, making it a potentially valuable building block in medicinal chemistry.

Chemical Structure:

Figure 1: Chemical structure and identifiers for 5-Bromo-2-ethylpyrimidine.

Physicochemical Properties:
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Quantitative experimental data for 5-Bromo-2-ethylpyrimidine is not widely available. The

following table includes data from chemical suppliers.

Property Value Source

Molecular Formula C6H7BrN2 [1][2]

Molecular Weight 187.04 g/mol [1][2]

CAS Number 873331-73-8 [1][2]

Boiling Point
211.8 ± 13.0 °C at 760 mmHg

(Predicted)
[3]

Storage Temperature
Room temperature or -20°C for

long-term storage
[1][2][3]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
ethylpyrimidine is not readily found in the literature, a general method for the preparation of 5-

bromo-2-substituted pyrimidines has been described. This typically involves the condensation

of a suitable amidine with 2-bromomalonaldehyde.

General Synthetic Workflow:

A plausible synthetic route for 5-bromo-2-substituted pyrimidines is a one-step reaction

between 2-bromomalonaldehyde and an appropriate amidine compound.[4] For the synthesis

of 5-Bromo-2-ethylpyrimidine, ethylamidine would be the required starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1292857?utm_src=pdf-body
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.usbio.net/biochemicals/435378/5-bromo-2-ethylpyrimidine
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.usbio.net/biochemicals/435378/5-bromo-2-ethylpyrimidine
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.usbio.net/biochemicals/435378/5-bromo-2-ethylpyrimidine
https://english.chemenu.com/products/873331-73-8.html
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.usbio.net/biochemicals/435378/5-bromo-2-ethylpyrimidine
https://english.chemenu.com/products/873331-73-8.html
https://www.benchchem.com/product/b1292857?utm_src=pdf-body
https://www.benchchem.com/product/b1292857?utm_src=pdf-body
https://patents.google.com/patent/CN110642788A/en
https://www.benchchem.com/product/b1292857?utm_src=pdf-body
https://www.benchchem.com/product/b1292857?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/435378/5-Bromo-2-ethylpyrimidine/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. usbio.net [usbio.net]

3. cas 873331-73-8|| where to buy 5-Bromo-2-ethylpyrimidine [english.chemenu.com]

4. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds -
Google Patents [patents.google.com]

To cite this document: BenchChem. [5-Bromo-2-ethylpyrimidine chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292857#5-bromo-2-ethylpyrimidine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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